Cas no 208755-50-4 (4-Amino-1-(4-thio-α-L-arabinofuranosyl)-2(1H)-pyrimidinone)

• Product Name: 4-Amino-1-(4-thio-α-L-arabinofuranosyl)-2(1H)-pyrimidinone
• CAS No: 208755-50-4
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 6970492
• PubChem ID: 492387
• Update Time: 2025-08-13

4-Amino-1-(4-thio-α-L-arabinofuranosyl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]pyrimidin-2-one
• CHEMBL174913
• 208755-50-4
• 4-Amino-1-((3R,4R,5S)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-thiophen-2-yl)-1H-pyrimidin-2-one
• A-L-arabinofuranosyl)-2(1H)-pyrimidinone
• SCHEMBL17041423
• 4-Amino-1-(4-thio-
• 4-Amino-1-(4-thio-α-L-arabinofuranosyl)-2(1H)-pyrimidinone

• Inchi： 1S/C9H13N3O4S/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7+,8+/m0/s1
• InChI Key： GAKJJSAXUFZQTL-ZAKLUEHWSA-N
• SMILES： S1[C@@H](CO)[C@@H]([C@H]([C@@H]1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

• Exact Mass: 259.06267708Da
• Monoisotopic Mass: 259.06267708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 145Ų